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Compound of Interest

Compound Name: 4-(Methoxymethoxy)-2-nitroaniline
CAS No.: 54029-61-7
Cat. No.: B021294
Get Quote
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Executive Summary

4-(Methoxymethoxy)-2-nitroaniline (CAS: 54029-61-7) is a specialized organic intermediate
used primarily in medicinal chemistry and total synthesis.[1] It serves as a protected derivative
of 4-amino-3-nitrophenol, where the phenolic hydroxyl group is masked by a methoxymethyl
(MOM) ether.

Critical Distinction: Researchers must distinguish this compound from the common commodity
chemical 4-methoxy-2-nitroaniline (CAS: 96-96-8). The latter contains a simple methyl ether,
which is chemically robust. In contrast, the MOM ether in the subject compound is an acetal-
based protecting group, designed to be stable under basic conditions but readily cleaved under
mild acidic conditions to regenerate the free phenol.

Part 1: Chemical Identity & Physiochemical
Properties

This section consolidates the core metric data for 4-(Methoxymethoxy)-2-nitroaniline.[2][1]
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Specification

Systematic Name

4-(Methoxymethoxy)-2-nitrobenzenamine

Common Synonyms

1-Amino-2-nitro-4-(methoxymethoxy)benzene;

MOM-protected 4-amino-3-nitrophenol

CAS Number 54029-61-7
Molecular Formula CsH10N204
Molecular Weight 198.18 g/mol
Appearance Orange to reddish-brown crystalline solid
N Soluble in DCM, EtOAc, DMSO; sparingly
Solubility ]
soluble in water
) ~0.4 (Conjugate acid of amine), ~9.5 (Phenol
pKa (Predicted)
precursor)
2-8°C, Inert atmosphere (Argon/Nitrogen), Light
Storage

sensitive

Part 2: Synthetic Pathways & Protocols

The synthesis of 4-(Methoxymethoxy)-2-nitroaniline is typically achieved via the protection of
the commercially available precursor 4-amino-3-nitrophenol (CAS: 610-81-1).

Synthesis Protocol (MOM Protection)

Obijective: Selective protection of the phenolic hydroxyl group over the aniline amine.

Reagents:

Precursor: 4-Amino-3-nitrophenol (1.0 eq)

Reagent: Chloromethyl methyl ether (MOM-CI) (1.1 eq)

Base: N,N-Diisopropylethylamine (DIPEA) (1.5 eq) or Sodium Hydride (NaH)

Solvent: Anhydrous Dichloromethane (DCM) or DMF
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Step-by-Step Methodology:

Preparation: In a flame-dried round-bottom flask under Argon, dissolve 4-amino-3-
nitrophenol in anhydrous DCM. Cool the solution to 0°C using an ice bath.

o Base Addition: Add DIPEA dropwise. The solution may darken due to phenoxide formation.

o Alkylation: Add MOM-CI dropwise via syringe over 15 minutes. Caution: MOM-Cl is a
carcinogen; use extreme care.

o Reaction: Allow the mixture to warm to room temperature and stir for 4—6 hours. Monitor via
TLC (30% EtOAc/Hexanes). The product will be less polar than the starting phenol.

o Workup: Quench with saturated agueous NaHCOs. Extract with DCM (3x). Wash combined
organics with brine, dry over Na2SOa4, and concentrate in vacuo.

 Purification: Flash column chromatography (Silica gel, Hexanes/EtOAc gradient) yields the
titte compound as an orange solid.

Deprotection Strategy

The utility of this compound lies in the reversibility of the MOM group.
e Conditions: 3M HCI in Isopropanol or Trifluoroacetic acid (TFA) in DCM (1:1) at 0°C.

o Mechanism: Acid-catalyzed hydrolysis of the acetal linkage regenerates the phenol and
formaldehyde.

Part 3: Mechanistic Insights & Visualization

The MOM group functions as a "hemiacetal ether." Its stability profile is orthogonal to many
other protecting groups (e.g., Boc, Fmoc), making it ideal for multi-step synthesis where the
aniline nitrogen requires separate manipulation (e.g., acylation or alkylation) without affecting
the phenol.

Reaction Logic Diagram
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The following diagram illustrates the synthesis and deprotection cycle, highlighting the
orthogonality of the functional groups.
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Figure 1: Synthetic cycle and stability profile of the MOM-protected intermediate.

Part 4: Applications in Drug Development
Heterocycle Synthesis

This intermediate is a critical scaffold for synthesizing benzoxazoles and benzimidazoles.
e Reduction: The nitro group (NO2) is reduced to an amine (NHz) using Hz/Pd-C or Fe/NHaCl.

o Cyclization: The resulting diamine or amino-phenol reacts with aldehydes or carboxylic acids
to close the heterocyclic ring.

e Role of MOM: It prevents premature cyclization or oxidation of the phenol during the
reduction of the nitro group.

Solubility Enhancement

The MOM group significantly increases lipophilicity (LogP) compared to the free phenaol,
facilitating purification and handling in organic solvents (DCM, THF) during intermediate steps
of a total synthesis campaign.
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Part 5: Safety & Handling
MOM-CI Hazards

» Carcinogenicity: Chloromethyl methyl ether (MOM-CI) is a known human carcinogen (OSHA
regulated). It must be handled in a certified fume hood with double-gloving.

 Alternative: For safer handling, MOM-CI can be generated in situ from dimethoxymethane
and acyl chlorides, though commercial MOM-CI is standard for high-yield protocols.

Nitroaniline Toxicity

o Acute Toxicity: Nitroanilines are toxic by inhalation and skin absorption. They can cause
methemoglobinemia (cyanosis).

o PPE: Wear a P100 respirator if handling powder; use nitrile gloves and chemical splash
goggles.
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o Link:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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